Cas no 953215-29-7 (2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide
• CAS No: 953215-29-7
• MF: C₂₂H₁₉ClN₄O₄
• MW: 438.863663911819
• CID: 6195277
• PubChem ID: 16885887
• Update Time: 2025-10-24

2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide
• 953215-29-7
• 2-(4-chlorophenoxy)-N-(2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)acetamide
• 2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide
• F5014-0152
• 2-(4-chlorophenoxy)-N-[2-methoxy-5-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]acetamide
• AKOS024489114

• Inchi： 1S/C22H19ClN4O4/c1-29-19-8-3-14(18-12-27-20(24-18)9-10-22(26-27)30-2)11-17(19)25-21(28)13-31-16-6-4-15(23)5-7-16/h3-12H,13H2,1-2H3,(H,25,28)
• InChI Key： GHBBRBPVNZHBDG-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NC1=C(C=CC(=C1)C1=CN2C(C=CC(=N2)OC)=N1)OC)=O

Computed Properties

• Exact Mass: 438.1094828g/mol
• Monoisotopic Mass: 438.1094828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 87Ų

Additional information on 2-(4-chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo1,2-bpyridazin-2-yl}phenyl)acetamide

Introduction to 2-(4-Chlorophenoxy)-N-(2-Methoxy-5-{6-Methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide (CAS No. 953215-29-7)

2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide (CAS No. 953215-29-7) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as imidazopyridazines, which are characterized by their unique structural features and diverse biological activities. The compound's structure includes a 4-chlorophenoxy group, a methoxy-substituted phenyl ring, and an imidazopyridazine moiety, all of which contribute to its pharmacological properties.

The 4-chlorophenoxy group is a common functional group in many pharmaceuticals, often imparting lipophilicity and enhancing the compound's ability to cross biological membranes. The methoxy substituents on the phenyl ring and the imidazopyridazine moiety are crucial for modulating the compound's interactions with target proteins and receptors. These structural elements collectively enhance the compound's stability, solubility, and bioavailability, making it a promising candidate for drug development.

Recent studies have focused on the potential of 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide as an anti-inflammatory agent. In vitro assays have demonstrated that this compound exhibits potent inhibitory effects on pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that the compound may be effective in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, preclinical studies in animal models have shown that the compound can reduce inflammation and tissue damage, further supporting its therapeutic potential.

Beyond its anti-inflammatory properties, 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide has also been investigated for its anti-cancer activities. Research has indicated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as PI3K/AKT and MAPK/ERK, which are frequently dysregulated in cancer cells. These findings highlight the compound's potential as a novel anti-cancer agent and warrant further investigation in clinical trials.

The pharmacokinetic profile of 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide has been extensively studied to optimize its therapeutic use. Preclinical data suggest that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and exhibits good tissue distribution. The compound is metabolized primarily by cytochrome P450 enzymes, with major metabolites being identified and characterized. These metabolites do not appear to exhibit significant toxicity or adverse effects, further supporting the safety profile of the parent compound.

In terms of safety and toxicity, 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide has been evaluated in various preclinical models. Acute and chronic toxicity studies have shown that the compound is well-tolerated at therapeutic doses with no significant adverse effects observed. However, as with any new drug candidate, ongoing safety assessments are necessary to ensure its long-term safety in human use.

The development of 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide as a therapeutic agent is an ongoing process that involves multidisciplinary efforts from medicinal chemists, pharmacologists, and clinicians. Current research is focused on optimizing the compound's structure to enhance its potency and selectivity while minimizing potential side effects. Additionally, efforts are underway to develop suitable formulations for various routes of administration, including oral tablets and injectable solutions.

In conclusion, 2-(4-Chlorophenoxy)-N-(2-methoxy-5-{6-methoxyimidazo[1,2-b]pyridazin-2-yl}phenyl)acetamide (CAS No. 953215-29-7) represents a promising candidate for the treatment of inflammatory diseases and cancer. Its unique structural features and favorable pharmacological properties make it an attractive target for further research and development. As more data become available from ongoing studies and clinical trials, it is anticipated that this compound will play a significant role in advancing therapeutic options for patients suffering from these conditions.